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Compound of Interest

Compound Name: M8-B

Cat. No.: B15621113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M8-B is a potent and selective antagonist of the transient receptor potential melastatin-8

(TRPM8) channel, a key player in cold sensation and thermoregulation.[1][2][3] Accurate and

consistent preparation of M8-B stock solutions is crucial for reliable and reproducible results in

in vitro and in vivo studies investigating its therapeutic potential. Dimethyl sulfoxide (DMSO) is

a common solvent for M8-B due to its high solubilizing capacity for organic molecules.[2][4][5]

This document provides a detailed protocol for the preparation, storage, and handling of M8-B
stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of M8-B (hydrochloride).
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Parameter Value Source(s)

Chemical Name

N-(2-aminoethyl)-N-[[3-

methoxy-4-

(phenylmethoxy)phenyl]methyl]

-2-thiophenecarboxamide,

monohydrochloride

[5]

CAS Number 883976-12-3 [1][4][5]

Molecular Formula C₂₂H₂₄N₂O₃S · HCl [2][5]

Molecular Weight 432.96 g/mol [2][4]

Purity ≥98% (typically by HPLC) [2][4][5]

Appearance
White to off-white crystalline

solid
[1][5]

Solubility in DMSO
15 mg/mL to 250 mg/mL (up to

100 mM)
[2][4][5]

Experimental Protocol: Preparation of a 10 mM M8-B
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of M8-B in anhydrous

DMSO.

Materials and Equipment
M8-B hydrochloride powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture or molecular biology grade

Sterile, amber, polypropylene or glass vials with screw caps

Calibrated analytical balance (readable to at least 0.1 mg)

Vortex mixer
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Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Step-by-Step Procedure
Calculations:

To prepare a 10 mM stock solution, the required mass of M8-B can be calculated using

the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

432.96 g/mol / 1000 = 4.33 mg

Weighing the Compound:

Tare a sterile, amber vial on the analytical balance.

Carefully weigh the calculated mass of M8-B powder directly into the vial.

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial containing the M8-B powder.

Securely cap the vial.

Mixing:

Vortex the solution for 1-2 minutes, or until the M8-B powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates. If necessary, gentle

warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber polypropylene tubes.
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Clearly label each aliquot with the compound name ("M8-B"), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C for long-term stability.[1] Stock solutions are stable for

at least 6 months at -80°C and 1 month at -20°C.[1]
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Caption: Workflow for preparing M8-B stock solution in DMSO.
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Caption: M8-B blocks the TRPM8 ion channel, inhibiting cellular responses to cold stimuli.

Quality Control
For applications requiring stringent concentration accuracy, it is advisable to perform a quality

control check on the prepared stock solution. This can include:

Purity and Identity Confirmation: Using techniques such as High-Performance Liquid

Chromatography (HPLC) or Mass Spectrometry (MS) to confirm the identity and purity of the
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dissolved M8-B.

Concentration Verification: Quantitative analysis, for example, using a validated HPLC

method with a standard curve.

Safety Precautions
M8-B is a bioactive molecule and should be handled with care.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin.[6] Always wear appropriate PPE, including gloves and safety glasses, when handling

DMSO and M8-B solutions.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for M8-B and DMSO for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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